![molecular formula C20H19N3O2 B2973496 (Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide CAS No. 748779-50-2](/img/structure/B2973496.png)
(Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide
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Overview
Description
(Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide, also known as ACPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ACPA belongs to the family of cannabinoids, which are compounds that interact with the endocannabinoid system in the human body. The endocannabinoid system plays an important role in regulating various physiological processes, including pain sensation, inflammation, and immune function. ACPA has been shown to have a high affinity for the CB1 receptor, which is one of the main receptors in the endocannabinoid system.
Mechanism of Action
(Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide exerts its effects by interacting with the CB1 receptor in the endocannabinoid system. The CB1 receptor is primarily expressed in the central nervous system and plays an important role in regulating pain sensation, inflammation, and immune function. This compound has been shown to have a high affinity for the CB1 receptor and can activate the receptor to produce its effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in models of inflammation. This compound has also been shown to reduce the activation of microglia, which are immune cells in the central nervous system that play a role in neuroinflammation. In addition, this compound has been shown to reduce the release of glutamate, which is a neurotransmitter that is involved in pain sensation.
Advantages and Limitations for Lab Experiments
One advantage of using (Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide in lab experiments is its high affinity for the CB1 receptor. This allows for precise targeting of the endocannabinoid system and can lead to more specific effects. Another advantage is its well-established synthesis method, which allows for consistent production of high-purity this compound. One limitation of using this compound in lab experiments is its potential for off-target effects. Because this compound interacts with the CB1 receptor, it may also interact with other receptors in the endocannabinoid system, leading to unintended effects.
Future Directions
There are several future directions for the study of (Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide. One direction is the development of more specific CB1 receptor agonists that can produce the same effects as this compound without the potential for off-target effects. Another direction is the study of this compound in models of other diseases, such as multiple sclerosis and epilepsy. Finally, the development of this compound as a potential therapeutic agent for human use is an important future direction, which would require further preclinical and clinical studies.
Synthesis Methods
The synthesis of (Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide involves several steps. The first step is the synthesis of 4-acetamidophenylboronic acid, which is then used to synthesize the intermediate compound (Z)-3-(4-acetamidophenyl)-2-bromoacrylonitrile. This intermediate compound is then reacted with 4-ethylphenylmagnesium bromide to yield the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yields.
Scientific Research Applications
(Z)-3-(4-Acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in various preclinical models. This compound has been shown to be effective in reducing pain sensation in models of neuropathic pain and inflammatory pain. This compound has also been shown to have anti-inflammatory effects in models of inflammation. In addition, this compound has been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
(Z)-3-(4-acetamidophenyl)-2-cyano-N-(4-ethylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-3-15-4-8-19(9-5-15)23-20(25)17(13-21)12-16-6-10-18(11-7-16)22-14(2)24/h4-12H,3H2,1-2H3,(H,22,24)(H,23,25)/b17-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKIXZHNQQOJJED-ATVHPVEESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)NC(=O)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=C(C=C2)NC(=O)C)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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